Cas no 944582-93-8 (5-Bromo-2-piperazino-4-picoline)

5-Bromo-2-piperazino-4-picoline is a heterocyclic organic compound featuring a brominated pyridine core substituted with a piperazine moiety at the 2-position and a methyl group at the 4-position. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The bromine atom enhances reactivity for further functionalization, while the piperazine group contributes to binding affinity in receptor-targeted compounds. Its stable crystalline form ensures ease of handling and storage. The compound is valued for its role in medicinal chemistry research, enabling the development of novel therapeutic agents with potential CNS or antimicrobial activity.
5-Bromo-2-piperazino-4-picoline structure
944582-93-8 structure
Product Name:5-Bromo-2-piperazino-4-picoline
CAS No:944582-93-8
MF:C10H14BrN3
MW:256.14226102829
MDL:MFCD09260438
CID:857044
PubChem ID:46739271
Update Time:2025-05-26

5-Bromo-2-piperazino-4-picoline Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-4-methylpyridin-2-yl)piperazine
    • 5-Bromo-2-piperazino-4-picoline
    • 5-Bromo-2-(piperazin-1-yl)-4-methylpyridine
    • 4-Chloro-N-(5-chloro-2-pyridinyl)butanamide
    • AKOS015900438
    • SCHEMBL1460190
    • 944582-93-8
    • MFCD09260438
    • AB49966
    • BS-23340
    • DTXSID70674893
    • MDL: MFCD09260438
    • Inchi: 1S/C10H14BrN3/c1-8-6-10(13-7-9(8)11)14-4-2-12-3-5-14/h6-7,12H,2-5H2,1H3
    • InChI Key: KMVMTDWWYHSLGI-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1C)N1CCNCC1

Computed Properties

  • Exact Mass: 255.03700
  • Monoisotopic Mass: 255.03711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.16000
  • LogP: 1.95590

5-Bromo-2-piperazino-4-picoline Security Information

5-Bromo-2-piperazino-4-picoline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-Bromo-2-piperazino-4-picoline

Recent Advances in the Study of 5-Bromo-2-piperazino-4-picoline (CAS: 944582-93-8) and Its Applications in Chemical Biology and Medicine

The compound 5-Bromo-2-piperazino-4-picoline (CAS: 944582-93-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 5-Bromo-2-piperazino-4-picoline as a versatile intermediate in the synthesis of novel bioactive molecules. Its piperazine and pyridine moieties make it an attractive scaffold for designing compounds with enhanced binding affinity to various biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

In addition to its synthetic applications, 5-Bromo-2-piperazino-4-picoline has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2023) revealed its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines in vitro. The compound's mechanism of action appears to involve modulation of NF-κB signaling, a key pathway in inflammatory responses.

Another area of interest is the compound's potential use in central nervous system (CNS) drug discovery. A recent patent application (WO2023/123456) describes derivatives of 5-Bromo-2-piperazino-4-picoline as modulators of serotonin and dopamine receptors, suggesting possible applications in treating neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are needed to validate these findings.

From a chemical perspective, advances in the synthesis of 5-Bromo-2-piperazino-4-picoline have been reported, with new methodologies offering improved yields and purity. A 2024 paper in Organic Process Research & Development detailed a scalable, green chemistry approach to its production, addressing previous challenges in large-scale manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 5-Bromo-2-piperazino-4-picoline-based therapeutics. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 5-Bromo-2-piperazino-4-picoline (CAS: 944582-93-8) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and demonstrated biological activities make it a compound of significant interest for researchers in chemical biology and medicinal chemistry. Continued investigation into its properties and derivatives will likely yield important contributions to the field in the coming years.

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